Cas no 104461-06-5 (2-tert-butylpyrimidine-5-carbaldehyde)

• Product Name: 2-tert-butylpyrimidine-5-carbaldehyde
• CAS No: 104461-06-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD09863201
• CID: 126220
• PubChem ID: 11205960
• Update Time: 2025-10-17

2-tert-butylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)pyrimidine-5-carbaldehyde
• 2-tert-butylpyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde,2-(1,1-dimethylethyl)-
• 2-tert-Butylpyrimide-5-carbaldehyde
• 2-tert-butylpyrimidine-5-carbaldehyde(SALTDATA: FREE)
• 5-Pyrimidinecarboxaldehyde, 2-(1,1-dimethylethyl)- (9CI)
• AT18261
• BS-36986
• 2-tert-butylpyrimidine-5-carboxaldehyde
• 104461-06-5
• DTXSID60458644
• FT-0766743
• F9995-2549
• A18042
• EN300-205073
• MFCD09863201
• AKOS000284200
• 2-tert-Butylpyrimidine-5-carbaldehyde, AldrichCPR
• Z1013713964
• AB53778
• SCHEMBL7439427
• UYCUWGSMCUCDQS-UHFFFAOYSA-N
• DA-15991

• MDL： MFCD09863201
• Inchi： 1S/C9H12N2O/c1-9(2,3)8-10-4-7(6-12)5-11-8/h4-6H,1-3H3
• InChI Key： UYCUWGSMCUCDQS-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(C(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.064
• Melting Point: Not available
• Boiling Point: 245.7°C at 760 mmHg
• Flash Point: 105.8°C
• Refractive Index: 1.529
• PSA: 42.85000
• LogP: 1.58660
• Vapor Pressure: Not available

2-tert-butylpyrimidine-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)